
Molecular weight and formula of t-
Butylferrocene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: t-Butylferrocene

Cat. No.: B12061254 Get Quote

An In-depth Technical Guide to t-Butylferrocene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Butylferrocene (t-
Butylferrocene), an organometallic compound with significant applications in catalysis and

materials science. This document details its chemical and physical properties, provides an

experimental protocol for its synthesis, outlines methods for its characterization, and discusses

its current and potential applications.

Core Properties of t-Butylferrocene
t-Butylferrocene is a derivative of ferrocene where a tert-butyl group is attached to one of the

cyclopentadienyl rings. This substitution influences its steric and electronic properties, making it

a versatile tool in chemical synthesis.
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Property Value References

Chemical Formula C₁₄H₁₈Fe [1][2][3]

Linear Formula (CH₃)₃CC₅H₄FeC₅H₅ [2][3]

Molecular Weight 242.14 g/mol [1][2]

CAS Number 1316-98-9 [2][4]

Appearance Dark orange liquid [4][5]

Boiling Point 96 °C at 1 mmHg [2][4]

Density 1.201 g/mL at 25 °C [2][4]

Refractive Index n20/D 1.579 [2][4]

Synthesis of t-Butylferrocene via Friedel-Crafts
Alkylation
The synthesis of t-Butylferrocene is typically achieved through a Friedel-Crafts alkylation

reaction, where ferrocene is reacted with a tert-butylating agent in the presence of a Lewis acid

catalyst.

Experimental Protocol
Materials:

Ferrocene

tert-Butyl chloride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (anhydrous)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate
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Hexane

Alumina (for chromatography)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere

(e.g., nitrogen or argon), dissolve ferrocene in anhydrous dichloromethane.

Cool the solution in an ice bath.

Slowly add anhydrous aluminum chloride to the stirred solution.

Add tert-butyl chloride dropwise to the reaction mixture over a period of 30 minutes,

maintaining the temperature at 0-5 °C.

After the addition is complete, allow the reaction to stir at room temperature for 2-3 hours.

Quench the reaction by carefully pouring the mixture over crushed ice.

Separate the organic layer and wash it with a saturated sodium bicarbonate solution,

followed by water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on alumina, eluting with hexane to yield

pure t-butylferrocene.

Characterization Data
Characterization of the synthesized t-butylferrocene is crucial to confirm its identity and purity.

The primary methods used are Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
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While specific experimental spectra for t-butylferrocene are not readily available in public

databases, the expected chemical shifts can be predicted based on the structure and data from

similar ferrocene derivatives.

¹H NMR
Predicted Chemical Shift

(ppm)
Description

Protons on unsubstituted

cyclopentadienyl ring
~4.1 Singlet, integrating to 5H

Protons on substituted

cyclopentadienyl ring
~4.0-4.2

Two multiplets, each

integrating to 2H

Protons of the tert-butyl group ~1.3 Singlet, integrating to 9H

¹³C NMR
Predicted Chemical Shift

(ppm)
Description

Carbon atoms of the

unsubstituted cyclopentadienyl

ring

~68

Substituted carbon on the

cyclopentadienyl ring
~104

Unsubstituted carbons on the

substituted cyclopentadienyl

ring

~66, ~67

Quaternary carbon of the tert-

butyl group
~31

Methyl carbons of the tert-butyl

group
~30

Mass Spectrometry (MS)
Mass spectrometry of t-butylferrocene would be expected to show a molecular ion peak

corresponding to its molecular weight.
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Parameter Expected Value

Molecular Ion Peak (M⁺) m/z 242.0758

Major Fragmentation Peaks
m/z 185 ([M - C₄H₉]⁺), m/z 121 ([C₅H₅Fe]⁺), m/z

57 ([C₄H₉]⁺)

Logical Workflow for Synthesis and Application
The following diagram illustrates the general workflow from the synthesis of t-butylferrocene
to its potential applications.
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Workflow for t-Butylferrocene Synthesis and Application.

Applications in Research and Development
t-Butylferrocene is a compound of interest in several areas of chemical research and

development.

Catalysis: It serves as a catalyst or a precursor to catalyst ligands in a variety of organic

reactions, often improving reaction rates and selectivity.[5][6] Its ferrocene core can

participate in redox processes, making it useful in electrochemical applications.[5]

Materials Science: The incorporation of t-butylferrocene into polymers can enhance their

thermal stability and impart electrical conductivity.[5] It is also used in the development of

nanocomposites.[5]

Propellants: It has been utilized as a burning rate modifier in solid propellants for rockets and

other applications.[7]

This guide provides foundational knowledge for the synthesis, characterization, and application

of t-butylferrocene. For specific applications, further optimization of reaction conditions and

detailed analysis will be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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